![molecular formula C17H18BrNO3 B253203 4-bromo-N-(2,4-dimethylphenyl)-3,5-dimethoxybenzamide](/img/structure/B253203.png)
4-bromo-N-(2,4-dimethylphenyl)-3,5-dimethoxybenzamide
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Overview
Description
4-bromo-N-(2,4-dimethylphenyl)-3,5-dimethoxybenzamide, also known as Bromo-DMA, is a chemical compound that belongs to the family of phenethylamines. It is a potent hallucinogenic drug that has been used in scientific research to study the mechanism of action of hallucinogens and their potential therapeutic applications.
Mechanism of Action
4-bromo-N-(2,4-dimethylphenyl)-3,5-dimethoxybenzamide acts as a partial agonist of the serotonin 5-HT2A receptor, which is thought to be responsible for its hallucinogenic effects. It has been shown to increase the release of the neurotransmitter glutamate, which is involved in the regulation of mood, perception, and cognition. This compound also activates the mTOR signaling pathway, which is involved in the regulation of cell growth and metabolism.
Biochemical and Physiological Effects:
This compound has been shown to induce a variety of biochemical and physiological effects. It has been shown to increase heart rate and blood pressure, as well as cause pupil dilation and visual hallucinations. It has also been shown to increase the release of the neurotransmitter glutamate, which is involved in the regulation of mood, perception, and cognition.
Advantages and Limitations for Lab Experiments
4-bromo-N-(2,4-dimethylphenyl)-3,5-dimethoxybenzamide has several advantages for lab experiments. It is a potent hallucinogen that can be used to study the mechanism of action of hallucinogens and their potential therapeutic applications. However, it also has several limitations. It is a controlled substance that requires special permits to handle and use. It is also difficult to obtain and expensive.
Future Directions
There are several future directions for research on 4-bromo-N-(2,4-dimethylphenyl)-3,5-dimethoxybenzamide. One direction is to study its potential therapeutic applications. It has been shown to activate the mTOR signaling pathway, which is involved in the regulation of cell growth and metabolism. This suggests that it may have potential as a treatment for certain types of cancer. Another direction is to study its effects on the brain and behavior. It has been shown to increase the release of the neurotransmitter glutamate, which is involved in the regulation of mood, perception, and cognition. This suggests that it may have potential as a treatment for certain psychiatric disorders. Finally, more research is needed to understand the long-term effects of this compound on the brain and body.
Synthesis Methods
The synthesis of 4-bromo-N-(2,4-dimethylphenyl)-3,5-dimethoxybenzamide involves several steps. The first step is the synthesis of 2,4-dimethyl-5-nitrophenylacetic acid, which is then converted to its corresponding amide by reacting it with 4-bromo-3,5-dimethoxybenzoyl chloride. The resulting amide is then reduced to the final product, this compound, using lithium aluminum hydride.
Scientific Research Applications
4-bromo-N-(2,4-dimethylphenyl)-3,5-dimethoxybenzamide has been used in scientific research to study the mechanism of action of hallucinogens and their potential therapeutic applications. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, perception, and cognition. This compound has also been shown to activate the mTOR signaling pathway, which is involved in the regulation of cell growth and metabolism.
properties
Molecular Formula |
C17H18BrNO3 |
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Molecular Weight |
364.2 g/mol |
IUPAC Name |
4-bromo-N-(2,4-dimethylphenyl)-3,5-dimethoxybenzamide |
InChI |
InChI=1S/C17H18BrNO3/c1-10-5-6-13(11(2)7-10)19-17(20)12-8-14(21-3)16(18)15(9-12)22-4/h5-9H,1-4H3,(H,19,20) |
InChI Key |
KQKNRVNMUKHURV-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC(=C(C(=C2)OC)Br)OC)C |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)C2=CC(=C(C(=C2)OC)Br)OC)C |
Origin of Product |
United States |
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